Cas no 1157091-58-1 (2-(3,4-difluorophenoxy)ethanethioamide)

• Product Name: 2-(3,4-difluorophenoxy)ethanethioamide
• CAS No: 1157091-58-1
• MF: C₈H₇F₂NOS
• MW: 203.209087610245
• CID: 5943082
• PubChem ID: 43554778
• Update Time: 2025-10-29

2-(3,4-difluorophenoxy)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluorophenoxy)ethanethioamide
• Ethanethioamide, 2-(3,4-difluorophenoxy)-
• EN300-4999413
• 1157091-58-1

• Inchi： 1S/C8H7F2NOS/c9-6-2-1-5(3-7(6)10)12-4-8(11)13/h1-3H,4H2,(H2,11,13)
• InChI Key： QSVFJMGUDUBLDG-UHFFFAOYSA-N
• SMILES： C(N)(=S)COC1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 203.02164134g/mol
• Monoisotopic Mass: 203.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 309.5±52.0 °C(Predicted)
• pka: 12.43±0.29(Predicted)

Additional information on 2-(3,4-difluorophenoxy)ethanethioamide

Introduction to 2-(3,4-difluorophenoxy)ethanethioamide (CAS No. 1157091-58-1)

2-(3,4-difluorophenoxy)ethanethioamide, identified by the chemical compound code CAS No. 1157091-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of fluorine atoms in the aromatic ring enhances its chemical reactivity and biological efficacy, making it a valuable scaffold for designing novel therapeutic agents.

The structural motif of 2-(3,4-difluorophenoxy)ethanethioamide consists of a phenolic ether group linked to an ethanethioamide moiety. This unique arrangement imparts distinct electronic and steric properties, which can be exploited to modulate its interactions with biological targets. The 3,4-difluorophenyl ring is particularly noteworthy, as fluorine substitution at these positions has been shown to improve metabolic stability and binding affinity in various drug candidates.

In recent years, there has been a surge in research focused on developing fluorinated compounds for their enhanced pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. These attributes make 2-(3,4-difluorophenoxy)ethanethioamide a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. The thioamide group in 2-(3,4-difluorophenoxy)ethanethioamide provides a hinge-binding motif that is commonly exploited in kinase inhibitor design. Recent studies have demonstrated that thioamides can effectively disrupt the ATP-binding site of kinases, leading to potent inhibition of their activity.

Moreover, the 3,4-difluorophenyl moiety has been shown to enhance binding interactions with target proteins by increasing hydrophobic interactions and reducing polar surface area. This structural feature contributes to the compound's high affinity for its intended biological targets. In preclinical studies, derivatives of this class have exhibited promising results in inhibiting aberrant signaling pathways associated with tumor growth and progression.

The agrochemical industry has also shown interest in fluorinated thioamides due to their potential as crop protection agents. These compounds can be designed to interact with specific enzymes involved in plant growth regulation or pest metabolism, offering a mode of action that is distinct from traditional pesticides. The stability conferred by fluorine substitution ensures that these compounds remain active over extended periods, providing prolonged protection against agricultural pests.

From a synthetic chemistry perspective, 2-(3,4-difluorophenoxy)ethanethioamide represents an intriguing challenge for organic chemists. The synthesis involves multiple steps, including the introduction of fluorine atoms at the aromatic ring and the formation of the thioamide linkage. Advanced techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and enabling further exploration of this compound's potential.

The pharmacological profile of 2-(3,4-difluorophenoxy)ethanethioamide has been extensively studied in vitro and in vivo. Initial screening assays have revealed notable activity against several disease-relevant targets, including protein kinases and enzymes involved in metabolic pathways. These findings have prompted researchers to design more sophisticated derivatives with optimized properties for therapeutic use.

One particularly exciting area of research is the exploration of 2-(3,4-difluorophenoxy)ethanethioamide as a lead compound for antiviral agents. Viruses have evolved complex mechanisms to evade host immune responses, making them challenging targets for drug development. However, the structural features of this compound suggest that it may interfere with viral replication by inhibiting essential enzymes or disrupting viral protein-protein interactions.

In conclusion,2-(3,4-difluorophenoxy)ethanethioamide (CAS No. 1157091-58-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and synthetic methodologies,2-(3,4-difluorophenoxy)ethanethioamide is poised to play a pivotal role in the development of next-generation therapeutics.